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Compound of Interest

Compound Name: 2-Acetoxybenzoyl chloride

Cat. No.: B128672 Get Quote

Essential Safety and Handling Guide for 2-
Acetoxybenzoyl Chloride
This guide provides critical safety and logistical information for the handling and disposal of 2-
Acetoxybenzoyl chloride (CAS No: 5538-51-2), a corrosive and reactive chemical. Adherence

to these procedures is crucial for ensuring the safety of laboratory personnel and the integrity

of research.

Chemical Safety and Properties

2-Acetoxybenzoyl chloride is a corrosive solid that is harmful if swallowed and causes severe

skin burns and eye damage.[1][2] It is also known to react with water, liberating toxic gas.[2][3]
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Property Value

Molecular Formula C₉H₇ClO₃

Molecular Weight 198.60 g/mol [1]

Appearance Solid

Melting Point 45-49 °C[4]

Boiling Point 107-110 °C at 0.1 mmHg[4]

Solubility Soluble in toluene. Reacts with water.[4][5]

Hazard Class 8 (Corrosive)[2]

Hazard Identification and GHS Classifications

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][6]

Skin Corrosion (Sub-category 1B): Causes severe skin burns and eye damage.[1][6]

Eye Damage (Category 1): Causes serious eye damage.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against the hazards associated with 2-
Acetoxybenzoyl chloride. The following equipment is mandatory when handling this

chemical.
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Equipment Type Specification

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards. A face shield should also be

worn.[7][8]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[7] A chemical-resistant apron and long-

sleeved clothing are recommended.[8]

Hand Protection

Wear suitable chemical-resistant gloves (e.g.,

fluorinated rubber).[9] Gloves must be

impervious to the chemical and should be

inspected before each use.[8]

Respiratory Protection

If exposure limits are exceeded or if

vapors/aerosols are generated, use a full-face

respirator with an appropriate cartridge or a self-

contained breathing apparatus.[10][11]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and

reactions.

Handling Protocol:

Ventilation: Always handle 2-Acetoxybenzoyl chloride in a well-ventilated area, preferably

within a chemical fume hood.[11][12]

Inert Atmosphere: Due to its reactivity with moisture, handle and store the compound under

an inert gas like nitrogen.[2][10]

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[8]

[12] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][7]

Grounding: Take precautionary measures against static discharge.[10]
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Equipment: Use non-sparking tools.[7]

Storage Protocol:

Container: Store in a tightly closed, original container in a dry, cool, and well-ventilated place.

[2][7][10]

Incompatible Materials: Keep away from water, strong bases, alcohols, and oxidizing agents.

[2][8][13]

Storage Area: Store in a designated corrosives area and keep locked up.[2][7]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Waste Disposal Protocol:

Containment: Leave chemicals in their original containers. Do not mix with other waste.[10]

Labeling: Ensure waste containers are clearly labeled.

Disposal Facility: Dispose of the contents and container at an approved waste disposal plant.

[2][10]

Empty Containers: Handle uncleaned containers as you would the product itself.[10]

Decontaminate empty containers before disposal.[14]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with water/shower for at least 15

minutes. Seek immediate medical attention.[2]

Wash contaminated clothing before reuse.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion

Rinse mouth. Do NOT induce vomiting.[2] Call a

physician or Poison Control Center immediately.

[7]

Spill Response

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with inert, non-combustible material such as sand, earth, or

vermiculite.[14] Do not use water.[11]

Collection: Collect the absorbed material and place it in a suitable, labeled container for

disposal.[7][14]

Personal Protection: Wear appropriate PPE during spill cleanup.

Safety and Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0091922&productDescription=O-ACETYLSALICYLOYL+CLR+97+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0091922&productDescription=O-ACETYLSALICYLOYL+CLR+97+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0091922&productDescription=O-ACETYLSALICYLOYL+CLR+97+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0091922&productDescription=O-ACETYLSALICYLOYL+CLR+97+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0091922&productDescription=O-ACETYLSALICYLOYL+CLR+97+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-ethoxybenzoyl-chloride-pd180521134127.html
https://static.cymitquimica.com/products/54/pdf/sds-OR5454.pdf
https://www.stobec.com/DATA/PRODUIT/1825~v~msds_8284.pdf
https://www.echemi.com/sds/2-ethoxybenzoyl-chloride-pd180521134127.html
https://static.cymitquimica.com/products/54/pdf/sds-OR5454.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal & Emergency

Assess Chemical Hazards
(SDS Review)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Handle 2-Acetoxybenzoyl chloride
(Under Inert Atmosphere)

Store Properly
(Cool, Dry, Inert Atmosphere)

Spill or Exposure Occurs?
Dispose of Waste
(Approved Facility)

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Click to download full resolution via product page

Caption: Workflow for safely handling 2-Acetoxybenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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